![molecular formula C9H8N2OS B1400936 [4-(Pyridin-2-yl)-1,3-thiazol-2-yl]methanol CAS No. 1340574-52-8](/img/structure/B1400936.png)
[4-(Pyridin-2-yl)-1,3-thiazol-2-yl]methanol
Overview
Description
The compound “[4-(Pyridin-2-yl)-1,3-thiazol-2-yl]methanol” is a derivative of pyridine and thiazole . Pyridine and thiazole derivatives are known for their wide range of biological activities and are often used in medicinal chemistry .
Synthesis Analysis
While specific synthesis information for “[4-(Pyridin-2-yl)-1,3-thiazol-2-yl]methanol” was not found, there are related compounds that have been synthesized. For instance, two new metal(II) complexes with a ligand based on a pyridine thiazolone group were prepared and characterized . Another study reported the synthesis of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino] benzamides derivatives .
Scientific Research Applications
Novel TRPV3 Antagonists
This compound has been utilized in the synthesis and pharmacology of derivatives that act as novel and selective Transient Receptor Potential Vanilloid 3 (TRPV3) antagonists. These derivatives have potential therapeutic applications in treating skin disorders and pain .
Antifungal Activity
Derivatives of this compound have been evaluated for their antifungal activity. The inhibition of fungal growth by these compounds is measured against control samples to determine their effectiveness .
Anti-fibrotic Activities
Some derivatives have shown promising anti-fibrotic activities, which could be further investigated for therapeutic applications. They present better activities than some existing treatments, indicating potential for development into new medications .
Csp3-H Oxidation
The compound is involved in the copper-catalyzed synthesis of pyridin-2-yl-methanones through direct Csp3-H oxidation. This process is significant for the synthesis of aromatic ketones under mild conditions .
Synthesis of N-Heterocycles
Preliminary synthetic applications include the conversion of N-(pyridin-2-yl)imidates derived from this compound into various N-heterocycles, which are important structures in medicinal chemistry .
properties
IUPAC Name |
(4-pyridin-2-yl-1,3-thiazol-2-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2OS/c12-5-9-11-8(6-13-9)7-3-1-2-4-10-7/h1-4,6,12H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HRRZIYSZZKAVOA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=CSC(=N2)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(Pyridin-2-yl)-1,3-thiazol-2-yl]methanol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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